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Compound of Interest

Compound Name: 2-Fluoroethyl acetate

CAS No.: 462-26-0

Cat. No.: B1200532

Get Quote

In the landscape of modern chemical research, particularly in the realms of drug discovery and

molecular imaging, the strategic incorporation of fluorine into organic molecules is a paramount

technique for modulating their physicochemical and biological properties. Among the diverse

array of fluorinated building blocks, 2-Fluoroethyl acetate emerges as a compound of

significant interest due to its unique reactivity and versatile applications. This guide provides an

in-depth exploration of the potential research applications of 2-Fluoroethyl acetate, offering

technical insights, validated protocols, and a forward-looking perspective for researchers,

scientists, and professionals in drug development.

Core Properties and Synthesis of 2-Fluoroethyl
Acetate
2-Fluoroethyl acetate (C₄H₇FO₂) is a colorless liquid characterized by its distinct reactivity

conferred by the fluorine atom on the ethyl chain.[1] This structural feature makes it a valuable

intermediate in a variety of chemical transformations.

Table 1: Physicochemical Properties of 2-Fluoroethyl Acetate
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Property Value Reference

Molecular Formula C₄H₇FO₂ [2]

Molecular Weight 106.10 g/mol [3]

Boiling Point 78.8 °C [2]

Flash Point 2.7 °C [2]

Density 1.098 g/mL at 25 °C [2]

Refractive Index n20/D 1.375 [2]

Solubility Soluble in water [2]

The synthesis of 2-Fluoroethyl acetate is most commonly achieved through nucleophilic

fluorination, a cornerstone of organofluorine chemistry. The halogen exchange method, in

particular, is widely employed for its efficiency and positional specificity.[4]

Generalized Synthesis Pathway: Halogen Exchange
The fundamental principle of this synthesis involves the displacement of a halide (typically

chlorine or bromine) with a fluoride ion. This reaction is often facilitated by a phase-transfer

catalyst to enhance the interaction between the solid inorganic fluoride salt and the organic

substrate in a liquid phase.[4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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